Cas no 1187927-18-9 (4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride)

• Product Name: 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride
• CAS No: 1187927-18-9
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• MDL: MFCD11506186
• CID: 4778908
• Update Time: 2026-02-27

4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHANESULFONYL-PHENYL)-PIPERIDINE HYDROCHLORIDE
• NE63379
• SB31117
• 4-(4-(Methylsulfonyl)phenyl)piperidine hydrochloride
• 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride

• MDL： MFCD11506186
• Inchi： 1S/C12H17NO2S.ClH/c1-16(14,15)12-4-2-10(3-5-12)11-6-8-13-9-7-11;/h2-5,11,13H,6-9H2,1H3;1H
• InChI Key： BNKVESFLSUDWLA-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC(=CC=1)C1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Topological Polar Surface Area: 54.6

Additional information on 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride

4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1187927-18-9, commonly referred to as 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methanesulfonyl group attached to the phenyl ring introduces interesting electronic and steric effects, which are crucial for its biological activity.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The hydrochloride salt form of this compound is often preferred for its enhanced solubility and stability, making it more suitable for pharmaceutical applications. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and coupling reactions, with a focus on optimizing yield and purity.

One of the most notable aspects of 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride is its role in modulating cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit certain kinases, suggesting potential therapeutic applications in oncology and inflammation-related diseases. The methanesulfonyl group plays a pivotal role in these interactions by enhancing the molecule's binding affinity to target proteins.

Moreover, advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Molecular docking studies have revealed that the piperidine ring contributes significantly to the molecule's bioavailability and permeability across biological membranes. These insights are invaluable for designing more effective drug delivery systems.

In terms of synthesis, the use of microwave-assisted techniques has revolutionized the production of 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride. This method not only accelerates the reaction process but also reduces energy consumption, aligning with current green chemistry principles. The resulting compound has been characterized using advanced spectroscopic techniques, ensuring its structural integrity and purity.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound and its impact on biological activity. The development of enantioselective synthesis methods could pave the way for producing enantiomerically pure samples, which are essential for studying chirality-dependent biological effects.

In conclusion, 4-(4-Methanesulfonyl-phenyl)-piperidine hydrochloride (CAS No. 1187927-18-9) stands as a testament to the ingenuity of modern chemical synthesis and its potential contributions to medicine. With continued research and innovation, this compound holds promise for advancing therapeutic interventions in various disease states.